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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443

Overview of Synthetic Strategies

The synthesis of 9,10-disubstituted anthracenes can be broadly categorized into two main
approaches: direct functionalization of the anthracene core at the reactive 9 and 10 positions,
and construction of the anthracene ring system with pre-installed substituents. This guide
focuses on the former, which includes powerful techniques like transition metal-catalyzed
cross-coupling reactions and classical electrophilic substitutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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